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OTS964 OTS964 OTS964 is an inhibitor of lymphokine-activated killer T cell-originated protein kinase (TOPK; IC50 = 28 nM). It specifically blocks cytokinesis, leading to apoptosis, in a broad range of cancer cells. OTS964 induces apoptosis of human lung cancer cells in mouse xenografts.
Brand Name: Vulcanchem
CAS No.: 1338542-14-5
VCID: VC0160513
InChI: InChI=1S/C23H24N2O2S/c1-13-11-18(26)19(16-7-5-15(6-8-16)14(2)12-25(3)4)20-17-9-10-28-22(17)23(27)24-21(13)20/h5-11,14,26H,12H2,1-4H3,(H,24,27)/t14-/m0/s1
SMILES: CC1=C2C(C(C=CS3)=C3C(N2)=O)=C(C4=CC=C([C@@H](C)CN(C)C)C=C4)C(O)=C1
Molecular Formula: C23H24N2O2S
Molecular Weight: 392.5

OTS964

CAS No.: 1338542-14-5

Reference Standards

VCID: VC0160513

Molecular Formula: C23H24N2O2S

Molecular Weight: 392.5

OTS964 - 1338542-14-5

CAS No. 1338542-14-5
Product Name OTS964
Molecular Formula C23H24N2O2S
Molecular Weight 392.5
Standard InChI InChI=1S/C23H24N2O2S/c1-13-11-18(26)19(16-7-5-15(6-8-16)14(2)12-25(3)4)20-17-9-10-28-22(17)23(27)24-21(13)20/h5-11,14,26H,12H2,1-4H3,(H,24,27)/t14-/m0/s1
Standard InChIKey XCFRUAOZMVFDPQ-AWEZNQCLSA-N
SMILES CC1=C2C(C(C=CS3)=C3C(N2)=O)=C(C4=CC=C([C@@H](C)CN(C)C)C=C4)C(O)=C1
Description OTS964 is an inhibitor of lymphokine-activated killer T cell-originated protein kinase (TOPK; IC50 = 28 nM). It specifically blocks cytokinesis, leading to apoptosis, in a broad range of cancer cells. OTS964 induces apoptosis of human lung cancer cells in mouse xenografts.
Synonyms 9-[4-[(1R)-2-(dimethylamino)-1-methylethyl]phenyl]-8-hydroxy-6-methyl-thieno[2,3-c]quinolin-4(5H)-one
Reference 1.Matsuo, Y.,Park, J.H.,Miyamoto, T., et al. TOPK inhibitor induces complete tumor regression in xenograft models of human cancer through inhibition of cytokinesis. Sci. Transl. Med. 6(259), 259ra145 (2014).
Last Modified Aug 20 2021
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